Methyl 2'-amino-1-ethyl-6',7'-dimethyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2'-amino-1-ethyl-6',7'-dimethyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C21H21N3O5/c1-5-24-13-9-7-6-8-12(13)21(20(24)27)15-14(10-11(2)23(3)18(15)25)29-17(22)16(21)19(26)28-4/h6-10H,5,22H2,1-4H3
• InChI Key: YQNYPADCFWTOKV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3(C1=O)C4=C(C=C(N(C4=O)C)C)OC(=C3C(=O)OC)N
• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol

Description

Methyl 2'-amino-1-ethyl-6',7'-dimethyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

One prominent application is the one-pot synthesis of novel spiro and heterocyclic derivatives, which are critical in medicinal chemistry for the discovery of new drugs. For instance, the one-pot synthesis approach has been utilized to create a variety of spiro pyrano[2,3-d][1,3]thiazolo[3,2-a]pyrimidine derivatives, showcasing the compound's role in facilitating complex chemical reactions (Xiaofang Li et al., 2014). Similarly, the synthesis of spiro[indoline-3,4'-piperidine]-2-ones has been reported, highlighting the potential of such compounds in pharmacological and antitumor assays (Jingrong Li et al., 2013).

Green Synthesis and Reactivity Studies

Research has also focused on green synthesis methods and the reactivity of these compounds towards different reagents. The sonochemistry in organocatalytic domino reactions exemplifies an expedient multicomponent access to structurally functionalized derivatives under ambient conditions, offering a sustainable and efficient synthesis route (Biplob Borah et al., 2022). Moreover, studies on the reactivity of novel pyrrolo[1,2-a]pyrazine derivatives towards electrophilic reagents demonstrate the versatility of these compounds in synthesizing analogues of natural alkaloids (Maxim Voievudskyi et al., 2016).

Structural Analysis and X-ray Crystallography

Further, structural analysis and X-ray crystallographic studies are crucial for understanding the molecular configuration and properties of these compounds. For example, detailed crystallographic studies of biologically relevant spiro[indolin-2-one-3,4'-pyrano[2,3-c]pyrazoles] have been conducted to elucidate their spectral behaviors and solid-state supramolecular architectures, contributing to the knowledge base required for drug design and development (Sakshi Sharma et al., 2016).